Cas no 2171891-52-2 (3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine)

• Product Name: 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine
• CAS No: 2171891-52-2
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 5862021
• PubChem ID: 165794250
• Update Time: 2025-07-19

3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine
• EN300-1592340
• 2171891-52-2

• Inchi： 1S/C11H11ClN4/c1-7-6-9(10(12)15-14-7)11-13-4-5-16(11)8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key： CLRMXUMUXYGEDI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)N=N1)C1=NC=CN1C1CC1

Computed Properties

• Exact Mass: 234.0672241g/mol
• Monoisotopic Mass: 234.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6Ų

Additional information on 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine

Comprehensive Overview of 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine (CAS No. 2171891-52-2)

The compound 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine (CAS No. 2171891-52-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridazine family, which is known for its diverse biological activities. The presence of a cyclopropyl-imidazole moiety and a chloro-methyl substitution pattern enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for imidazole- and pyridazine-based compounds has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine due to its potential applications in targeting enzyme inhibition and receptor modulation. Its structural complexity allows for fine-tuning of pharmacokinetic properties, making it a valuable candidate for medicinal chemistry projects.

The synthesis of CAS No. 2171891-52-2 involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. This compound's stability under various conditions makes it suitable for further derivatization, a key factor in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine is being investigated for its role in crop protection formulations. Its structural motifs align with active ingredients used in pest control, offering a sustainable alternative to traditional agrochemicals. The cyclopropyl group, in particular, contributes to enhanced bioavailability and environmental compatibility.

Environmental and regulatory considerations are critical when working with CAS No. 2171891-52-2. While the compound is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) to ensure safety and reproducibility. Analytical methods such as HPLC and LC-MS are employed to characterize its purity and stability, ensuring compliance with pharmaceutical standards.

The future of 3-chloro-4-(1-cyclopropyl-1H-imidazol-2-yl)-6-methylpyridazine lies in its adaptability to emerging technologies. With the rise of AI-driven drug discovery, this compound's molecular properties can be optimized using machine learning algorithms to predict biological activity. Additionally, its potential in green chemistry initiatives highlights its relevance in sustainable development.

In summary, CAS No. 2171891-52-2 represents a versatile and promising compound in both pharmaceutical and agrochemical sectors. Its unique structure, combined with advancements in synthetic methodologies, positions it as a key player in the development of next-generation bioactive molecules. Ongoing research will further elucidate its full potential, paving the way for innovative applications.